![molecular formula C12H14N4O B7512045 N,N-dimethyl-1-(4-methylphenyl)triazole-4-carboxamide](/img/structure/B7512045.png)
N,N-dimethyl-1-(4-methylphenyl)triazole-4-carboxamide
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Overview
Description
N,N-dimethyl-1-(4-methylphenyl)triazole-4-carboxamide, also known as DMPT, is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. DMPT is a synthetic analog of the natural compound 3-methyl-4-(methylthio)butanoic acid (MMBA), which is a precursor for methionine synthesis in animals.
Scientific Research Applications
N,N-dimethyl-1-(4-methylphenyl)triazole-4-carboxamide has been extensively studied in various scientific research fields, including animal nutrition, aquaculture, and plant growth regulation. In animal nutrition, this compound has been shown to enhance feed intake, growth performance, and nutrient utilization in various species, including pigs, chickens, and fish. In aquaculture, this compound has been used as a feed additive to improve fish growth, disease resistance, and stress tolerance. In plant growth regulation, this compound has been shown to promote root development, increase yield, and enhance stress tolerance in various crops.
Mechanism of Action
The mechanism of action of N,N-dimethyl-1-(4-methylphenyl)triazole-4-carboxamide is not fully understood, but it is believed to involve the activation of the mammalian target of rapamycin (mTOR) signaling pathway. This pathway plays a crucial role in regulating cell growth, metabolism, and protein synthesis. This compound has also been shown to increase the expression of genes involved in nutrient uptake and utilization, as well as antioxidant defense.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in animals and plants. In animals, this compound has been shown to increase the levels of amino acids, especially methionine, in various tissues. It has also been shown to enhance the activity of digestive enzymes, improve gut health, and modulate the immune system. In plants, this compound has been shown to increase the levels of various plant hormones, such as auxins and cytokinins, which are involved in plant growth and development.
Advantages and Limitations for Lab Experiments
N,N-dimethyl-1-(4-methylphenyl)triazole-4-carboxamide has several advantages as a research tool, including its stability, solubility, and ease of use. It can be easily incorporated into animal feed or plant growth media, and its effects can be measured using various biochemical and physiological assays. However, this compound also has some limitations, including its potential toxicity at high doses and its potential interactions with other compounds in the experimental system.
Future Directions
There are several future directions for N,N-dimethyl-1-(4-methylphenyl)triazole-4-carboxamide research, including exploring its potential applications in human nutrition and health, investigating its mechanism of action at the molecular level, and developing more efficient synthesis methods. Additionally, more research is needed to determine the optimal dosage and duration of this compound supplementation in different species and under different conditions. Overall, this compound is a promising compound with potential applications in various scientific research fields.
Synthesis Methods
N,N-dimethyl-1-(4-methylphenyl)triazole-4-carboxamide can be synthesized through a multistep process involving the reaction of 4-methylbenzonitrile with dimethylamine and sodium azide. The resulting product is then subjected to hydrolysis and decarboxylation to yield this compound. The overall yield of this synthesis method is approximately 60%.
properties
IUPAC Name |
N,N-dimethyl-1-(4-methylphenyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O/c1-9-4-6-10(7-5-9)16-8-11(13-14-16)12(17)15(2)3/h4-8H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRJUNVFTPCHCKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C=C(N=N2)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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